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Compound of Interest

Compound Name: Vitexin-2"-xyloside

Cat. No.: B600777

Vitexin-2"-xyloside: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure and spectroscopic
data of Vitexin-2"-xyloside, a naturally occurring flavonoid C-glycoside. This document is
intended for researchers, scientists, and professionals in the field of drug development and
natural product chemistry.

Chemical Structure

Vitexin-2"-xyloside is a C-glycosylflavone, specifically an apigenin derivative. The core
structure consists of an apigenin backbone C-glycosidically linked to a glucose molecule at the
8-position. This glucose unit is further substituted with a xylose molecule via an O-glycosidic
bond at the 2"-position. The molecular formula for Vitexin-2"-xyloside is C26H28014, and its
molecular weight is approximately 564.49 g/mol .[1]

Below is a two-dimensional representation of the chemical structure of Vitexin-2"-xyloside,
generated using the DOT language.

Fig. 1: Chemical structure of Vitexin-2"-xyloside.

Spectroscopic Data
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The structural elucidation of Vitexin-2"-xyloside is primarily achieved through a combination of

one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

The following tables summarize the *H and 13C NMR chemical shifts for Vitexin-2"-xyloside,

as reported in the literature.[2][3][4] The data were acquired in deuterated pyridine (CsDsN).

Table 1: *H NMR Spectroscopic Data for Vitexin-2"-xyloside (in CsDsN)

Chemical Shift (5,

Coupling Constant

Position Multiplicity

ppm) (J, Hz)
3 6.94 S
6 6.79 S
2', 6 8.35 d 8.8
3,5 7.28 d 8.8
5-OH 14.08 S
Glucose
1" 5.97 d 10.0
Xylose
i 4.55 d 7.72

Table 2: 3C NMR Spectroscopic Data for Vitexin-2"-xyloside (in CsDsN)
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Position Chemical Shift (6, ppm)
2 164.9
3 103.3
4 183.1
5 162.6
6 99.2

7 164.6
8 105.17
9 157.9
10 105.22
1 122.4
2', 6 1294
3,5 116.8
4 162.3
Glucose

1" 73.2
2" 83.3
3" 80.5
4" 71.7
5" 82.1
6" 62.5
Xylose

i 106.9
2" 75.0
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3™ 77.5
4" 70.6
5™ 66.7

High-resolution mass spectrometry is used to determine the exact mass and elemental
composition of Vitexin-2"-xyloside.

Table 3: Predicted Mass Spectrometry Data for Vitexin-2"-xyloside[5]

Adduct miz
[M+H]* 565.15518
M+Nal* 587.13712
[ ]

[M-H]- 563.14062
[M+NHa]* 582.18172
[M+K]* 603.11106

Experimental Protocols

Vitexin-2"-xyloside can be isolated from various plant sources, such as the leaves of
Passiflora quadrangularis or the fruits of Clusia columnaris.[2][6] A general protocol for its

isolation involves the following steps:

o Extraction: The dried and powdered plant material is subjected to extraction with a suitable
solvent, typically methanol or ethanol, at room temperature. The resulting extract is then

concentrated under reduced pressure.

o Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.
The flavonoid glycosides, including Vitexin-2"-xyloside, are typically enriched in the n-

butanol fraction.
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» Chromatographic Purification: The n-butanol fraction is subjected to repeated column
chromatography on silica gel or Sephadex LH-20. Elution is performed with a gradient of
solvents, for example, a mixture of ethyl acetate, acetone, and water, to separate the
individual compounds.[2] The fractions are monitored by thin-layer chromatography (TLC).

o Final Purification: Fractions containing Vitexin-2"-xyloside are combined and may be
further purified by preparative high-performance liquid chromatography (HPLC) to yield the
pure compound.

The workflow for a typical isolation and characterization process is depicted in the diagram
below.

Fig. 2: General workflow for isolation and characterization.

The structural identity and purity of the isolated Vitexin-2"-xyloside are confirmed using a
suite of spectroscopic techniques.

 NMR Spectroscopy: Samples are dissolved in a suitable deuterated solvent (e.g., DMSO-ds,
CsDsN).

o 1D NMR (*H and *3C): These spectra provide information about the number and types of
protons and carbons in the molecule.

o 2D NMR:

» COSY (Correlation Spectroscopy): Identifies proton-proton (*H-H) spin-spin couplings,
revealing adjacent protons.[7][8][9]

» HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-
carbon (*H-13C) pairs.[7][8][9]

» HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons
and carbons that are separated by two or three bonds, which is crucial for determining
the connectivity of the entire molecule, including the positions of the glycosidic linkages.

[7181e]
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e Mass Spectrometry (MS): High-resolution mass spectrometry (e.g., ESI-QTOF-MS) is used
to determine the accurate mass of the molecular ion, which allows for the calculation of the
elemental formula.

Biological Activity and Significance

Vitexin-2"-xyloside has been reported to possess various biological activities. For instance, it
has been shown to have antiproliferative effects on cancer cells by inducing apoptosis.[10] Its
presence in certain plant species also makes it a useful chemical marker for authentication and
quality control.[6] As a flavonoid, it is also studied for its potential antioxidant properties.[11]
These characteristics make Vitexin-2"-xyloside a compound of interest for further
investigation in the fields of pharmacology and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vitexin-2"-xyloside chemical structure and
spectroscopic data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600777#vitexin-2-xyloside-chemical-structure-and-
spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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